Cas no 91358-96-2 (4-Mercaptobenzaldehyde)

• Product Name: 4-Mercaptobenzaldehyde
• CAS No: 91358-96-2
• Molecular Formula: C₇H₆OS
• Molecular Weight: 138.18700
• CID: 996325
• PubChem ID: 10920578

4-Mercaptobenzaldehyde Properties

Names and Identifiers

• 4-Mercaptobenzaldehyde
• 4-Mercaptobenzaldehy
• 4-sulfanylbenzaldehyde
• 4-mercaprobenzaldehyde
• 4-Mercapto-benzaldehyd
• p-Mercapto-benzaldehyd
• BCP33743
• EN300-673696
• DTXSID80448284
• CS-0528525
• SCHEMBL498872
• p-mercapto-benzaldehyde
• NRLPPGBADQVXSJ-UHFFFAOYSA-N
• p-mercaptobenzaldehyde
• 4-mercapto-benzaldehyde
• Formylbenzenethiol
• Benzaldehyde, 4-mercapto-
• AKOS006275726
• Z1198150788
• 91358-96-2
• 4-Sulfanylbenzaldehyde;Benzaldehyde, 4-mercapto-
• G76596

• InChIKey： NRLPPGBADQVXSJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6OS/c8-5-6-1-3-7(9)4-2-6/h1-5,9H
• SMILES： C1=CC(=CC=C1C=O)S

Computed Properties

• Exact Mass: 138.01400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.01393598g/mol
• Heavy Atom Count: 9
• Complexity: 95.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• LogP: 1.78780
• PSA: 55.87000
• Boiling Point: 257.061 °C at 760 mmHg
• Flash Point: 109.267 °C
• Density: 1.215

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols